molecular formula C8H8ClNO B8807135 3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-OL

3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-OL

Cat. No.: B8807135
M. Wt: 169.61 g/mol
InChI Key: YKMGKAMFKZIBIN-UHFFFAOYSA-N
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Description

3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-OL is a useful research compound. Its molecular formula is C8H8ClNO and its molecular weight is 169.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8ClNO

Molecular Weight

169.61 g/mol

IUPAC Name

3-chloro-6,7-dihydro-5H-cyclopenta[b]pyridin-7-ol

InChI

InChI=1S/C8H8ClNO/c9-6-3-5-1-2-7(11)8(5)10-4-6/h3-4,7,11H,1-2H2

InChI Key

YKMGKAMFKZIBIN-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C1O)N=CC(=C2)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of acetic acid 3-chloro-6,7-dihydro-5H-[1]pyrindin-7-yl ester (1.57 g, 7.42 mmol) in methanol (35.7 ml) was treated with 1 M sodium hydroxide solution (8.9 ml). The mixture was stirred at room temperature for 1.5 hours. The reaction was followed by TLC (silica gel, heptane:ethyl acetate=1:1; UV detection 254 nm). After completion, the reaction mixture was treated with water and extracted with dichloromethane. The combined organic layers were dried over sodium sulfate, then evaporated leaving a dark red liquid (1.15 g, 91%) which crystallized on standing. Following NMR the product was pure enough for the next step of the synthesis; (calculated) C8H8ClNO [169.61]; (found) [M+H]+=170.
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1.57 g
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8.9 mL
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35.7 mL
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Yield
91%

Synthesis routes and methods II

Procedure details

To a solution of 3-chloro-6,7-dihydro-5H-cyclopentapyridin-7-yl acetate (1.57 g, 7.42 mmole) in MeOH (36 ml) was added aqueous NaOH solution (1M, 8.9 ml, 8.9 mmole) and the mixture was stirred at 22° C. for 1.5 h. The mixture was diluted with water and extracted with dichloromethane, the organic layer was dried and evaporated to give the title compound as a dark red liquid which crystallized on standing. MS (ESI): m/z=170.1 [M+H]+.
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1.57 g
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reactant
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8.9 mL
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36 mL
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